6-Benzyl-2-(4-((2,6-dimethylmorpholino)sulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide

• IUPAC Name: 6-benzyl-2-[[4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzoyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide
• InChI: InChI=1S/C28H32N4O5S2/c1-18-14-32(15-19(2)37-18)39(35,36)22-10-8-21(9-11-22)27(34)30-28-25(26(29)33)23-12-13-31(17-24(23)38-28)16-20-6-4-3-5-7-20/h3-11,18-19H,12-17H2,1-2H3,(H2,29,33)(H,30,34)
• InChI Key: BZCJKXSMWICACX-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(C4=C(S3)CN(CC4)CC5=CC=CC=C5)C(=O)N
• Molecular Formula: C28H32N4O5S2
• Molecular Weight: 568.7 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and structural features. It includes a benzyl group, a morpholino group, a sulfonyl group, a benzamido group, and a tetrahydrothieno[2,3-c]pyridine moiety. These groups suggest that the compound could have a variety of chemical properties and potential applications, particularly in the field of medicinal chemistry.

Molecular Structure Analysis

The compound’s structure is likely to be fairly complex, given the number of different functional groups present. The tetrahydrothieno[2,3-c]pyridine moiety, for example, is a bicyclic structure that could contribute significantly to the compound’s three-dimensional shape.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of its various functional groups. For instance, the benzyl group could undergo reactions at the benzylic position, such as free radical bromination or nucleophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure and the functional groups present. For example, the presence of polar groups like the sulfonyl and amide could increase the compound’s solubility in polar solvents.

Scientific Research Applications

Synthesis and Potential Anti-inflammatory Activity

A study presents a modified method for synthesizing 2-substituted 5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine-4(3H)-one, with predictions of their anti-inflammatory activity. The efficient synthesis method outlined could be relevant to the compound , suggesting potential applications in developing anti-inflammatory agents (Chiriapkin et al., 2021).

Material Science Applications

Research into polyamide-imides containing adamantyl groups reveals a method of synthesizing polymers with high thermal stability and solubility in various solvents. This research highlights the potential of incorporating complex molecules into polymers for enhanced material properties, which could relate to the applications of the specified compound (Liaw et al., 2001).

Future Directions

Given the compound’s complex structure and potential for diverse reactivity, it could be a promising candidate for further study, particularly in the field of drug discovery.